Cas no 1240569-06-5 (1-(Naphthalen-2-yl)-2-(3-nitro-1H-pyrazol-1-yl)ethan-1-one)

• Product Name: 1-(Naphthalen-2-yl)-2-(3-nitro-1H-pyrazol-1-yl)ethan-1-one
• CAS No: 1240569-06-5
• MF: C₁₅H₁₁N₃O₃
• MW: 281.266143083572
• MDL: MFCD16810584
• CID: 4690234
• Update Time: 2023-08-15

1-(Naphthalen-2-yl)-2-(3-nitro-1H-pyrazol-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(Naphthalen-2-yl)-2-(3-nitro-1H-pyrazol-1-yl)ethan-1-one
• 1-(2-Naphthyl)-2-(3-nitro-1H-pyrazol-1-yl)ethanone
• [O-][N+](=O)C1=NN(CC(=O)C2=CC3=C(C=CC=C3)C=C2)C=C1

• MDL： MFCD16810584
• Inchi： 1S/C15H11N3O3/c19-14(10-17-8-7-15(16-17)18(20)21)13-6-5-11-3-1-2-4-12(11)9-13/h1-9H,10H2
• InChI Key： VRLHRBANJHTAIL-UHFFFAOYSA-N
• SMILES： O=C(CN1C=CC([N+](=O)[O-])=N1)C1C=CC2C=CC=CC=2C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 410
• Topological Polar Surface Area: 80.7